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Compound of Interest

Compound Name: TCRS-417

Cat. No.: B13840763

For Researchers, Scientists, and Drug Development Professionals

TCRS-417 is a potent small-molecule inhibitor of Pre-B-cell leukemia homeobox 1 (PBX1).[1][2]
It functions by directly interfering with the binding of PBX1 to its DNA target sequences, thereby
modulating the transcription of downstream genes.[1][2] This inhibitory action makes TCRS-
417 a valuable tool for investigating the roles of PBX1 in various biological processes, including
cancer cell proliferation and stemness.[1] This document provides detailed protocols for the
proper dissolution and storage of TCRS-417 to ensure its stability and efficacy in research
applications.

Summary of Physicochemical and Storage Data

For ease of reference, the key quantitative data for TCRS-417 is summarized in the table
below. Adherence to these guidelines is critical for maintaining the integrity of the compound.
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Parameter Value Source
CAS Number 2032123-28-5 [11[2]13][4]
Molecular Weight 446.43 g/mol [21[31[4]
Appearance Solid [3]

Purity >98% [11[3]
Solubility 10 mM in DMSO [1][2]
Storage of Solid Sealed, dry at 2-8°C [3]

] -20°C for up to 1 month; -80°C
Stock Solution Storage [1]
for up to 6 months

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of
TCRS-417 in DMSO

This protocol details the steps for reconstituting solid TCRS-417 to create a 10 mM stock
solution.

Materials:

« TCRS-417 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, conical-bottom polypropylene tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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» Acclimatization: Before opening, allow the vial of solid TCRS-417 to equilibrate to room
temperature for at least 20-30 minutes. This prevents the condensation of moisture, which
could affect the stability of the compound.

o Calculation of Required DMSO Volume: To prepare a 10 mM stock solution, use the following
formula to calculate the volume of DMSO needed:

Volume (uL) = (Mass of TCRS-417 (mg) / 446.43 g/mol ) * 100,000

e Reconstitution: Carefully add the calculated volume of anhydrous DMSO to the vial
containing the solid TCRS-417.

 Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. Visually inspect the solution to ensure there are no visible particulates.
Gentle warming (to no more than 37°C) and sonication in a water bath can be used to aid
dissolution if necessary.

 Aliquoting: To minimize freeze-thaw cycles, aliquot the 10 mM stock solution into smaller,
single-use volumes in sterile polypropylene tubes. The aliquot volume will depend on the
requirements of your specific experiments.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[1] Clearly label each aliquot with the compound name,
concentration, and date of preparation.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol describes the dilution of the 10 mM stock solution to prepare working
concentrations for use in cell culture experiments.

Materials:
e 10 mM TCRS-417 stock solution in DMSO

e Appropriate cell culture medium (e.g., DMEM, RPMI-1640)
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 Sterile microcentrifuge tubes or culture plates

o Calibrated micropipettes and sterile tips

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the 10 mM TCRS-417 stock solution at
room temperature.

» Serial Dilution (if necessary): For preparing a range of concentrations, perform serial
dilutions of the stock solution in fresh, sterile cell culture medium.

 Final Dilution: Dilute the stock solution or the intermediate dilutions into the final volume of
cell culture medium to achieve the desired working concentration. Important: The final
concentration of DMSO in the cell culture medium should be kept low (typically < 0.1%) to
avoid solvent-induced cytotoxicity. A vehicle control (medium with the same final
concentration of DMSO) should always be included in your experiments.

» Application to Cells: Add the prepared working solutions of TCRS-417 to your cell cultures
and proceed with your experimental protocol.

Visualizations
Experimental Workflow for TCRS-417 Dissolution and
Storage
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Caption: Workflow for TCRS-417 preparation and storage.
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Caption: TCRS-417 inhibits PBX1-DNA binding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7

Tech Support


https://www.benchchem.com/product/b13840763?utm_src=pdf-body
https://www.benchchem.com/product/b13840763?utm_src=pdf-body-img
https://www.benchchem.com/product/b13840763?utm_src=pdf-body
https://www.benchchem.com/product/b13840763?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13840763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

e 1. medchemexpress.com [medchemexpress.com]
e 2. TCRS-417 - Immunomart [immunomart.com]

e 3. TCRS-417 | 2032123-28-5 [sigmaaldrich.com]
e 4. chembk.com [chembk.com]

 To cite this document: BenchChem. [Application Notes for TCRS-417: A Guide to Dissolution
and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13840763#how-to-dissolve-and-store-tcrs-417-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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